Cas no 56883-05-7 (Adenosine, N-(4-methoxybenzoyl)-)
56883-05-7 structure
Product Name:Adenosine, N-(4-methoxybenzoyl)-
CAS No:56883-05-7
MF:C18H19N5O6
MW:401.373363733292
CID:347563
PubChem ID:10092434
Update Time:2025-04-19
Adenosine, N-(4-methoxybenzoyl)- Chemical and Physical Properties
Names and Identifiers
-
- Adenosine, N-(4-methoxybenzoyl)-
- N6-anisoyladenosine
- PAc-rA
- SCHEMBL7622904
- N-(9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-9H-purin-6-yl)-4-methoxybenzamide
- N6-(4-Methyoxybenzoyl)adenosine
- N-[9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]purin-6-yl]-4-methoxybenzamide
- A869821
- 56883-05-7
- AC-32171
- J-700345
- DB-320857
-
- MDL: MFCD00056985
- Inchi: 1S/C18H19N5O6/c1-28-10-4-2-9(3-5-10)17(27)22-15-12-16(20-7-19-15)23(8-21-12)18-14(26)13(25)11(6-24)29-18/h2-5,7-8,11,13-14,18,24-26H,6H2,1H3,(H,19,20,22,27)/t11-,13-,14-,18-/m1/s1
- InChI Key: YDVLBCYELIMFHS-XWXWGSFUSA-N
- SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(NC(C3C=CC(=CC=3)OC)=O)=NC=NC1=2)O)O
Computed Properties
- Exact Mass: 401.13353334g/mol
- Monoisotopic Mass: 401.13353334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 577
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 152Ų
Experimental Properties
- Density: 1.67
- Refractive Index: 1.751
- PSA: 151.85000
- LogP: -0.22830
Adenosine, N-(4-methoxybenzoyl)- Security Information
- Hazard Statement: H302-H315-H319-H335
- WGK Germany:3
- Storage Condition:−20°C
Adenosine, N-(4-methoxybenzoyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-215522-1g |
N6-Anisoyladenosine, |
56883-05-7 | 1g |
¥2482.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-215522-1 g |
N6-Anisoyladenosine, |
56883-05-7 | 1g |
¥2,482.00 | 2023-07-10 |
Adenosine, N-(4-methoxybenzoyl)- Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
56883-05-7 (Adenosine, N-(4-methoxybenzoyl)-) Related Products
- 305808-19-9(N-(9-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydro-furan-2-yl)-9H-purin-6-yl)benzamide)
- 4546-55-8(N-{9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-9H-purin-6-yl}benzamide)
- 4546-72-9(N6-Benzoyl-2'-deoxyadenosine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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